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Compound of Interest

Compound Name: 3-Methyl-2-hexanol

Cat. No.: B1265668

This guide provides a comprehensive overview of the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals for 3-Methyl-2-hexanol (CAS No. 2313-65-7). Itis
intended for researchers, scientists, and professionals in drug development who handle this
substance.

GHS Hazard Classification

3-Methyl-2-hexanol is classified based on its potential health hazards. The following table
summarizes its GHS hazard classes and categories.

Hazard Class Hazard Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 1

Specific Target Organ Toxicity (Single
] o Category 3
Exposure); Respiratory Tract Irritation

Source: European Chemicals Agency (ECHA) C&L Inventory[1]

GHS Label Elements

The GHS label for 3-Methyl-2-hexanol includes specific pictograms, a signal word, hazard
statements, and precautionary statements.
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Pictograms:

Pictogram Description

Corrosion

Exclamation Mark

Signal Word: Danger[1][2]

Hazard Statements:

Code Statement

H315 Causes skin irritation.[1][2]

H318 Causes serious eye damage.[1][2]
H335 May cause respiratory irritation.[1][2]

Precautionary Statements:

The precautionary statements provide guidance on measures to prevent or minimize adverse
effects resulting from exposure.
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Code Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapours/spray.[1][2]
P264 Wash ... thoroughly after handling.[1][2]
Use only outdoors or in a well-ventilated area.[1]
pP271
[2]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[1][2]
P302+P352 IF ON SKIN: Wash with plenty of water/...[1][2]
IF INHALED: Remove person to fresh air and
P304+P340 _
keep comfortable for breathing.[1]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[2]
P310 Immediately call a POISON CENTER/doctor/...
Call a POISON CENTER/doctor/.../if you feel
pP312
unwell.
P321 Specific treatment (see ... on this label).[1][2]
If skin irritation occurs: Get medical
P332+P313 ) )
advice/attention.[2]
Take off contaminated clothing and wash it
P362+P364
before reuse.[1][2]
Store in a well-ventilated place. Keep container
P403+P233 )
tightly closed.[1]
P405 Store locked up.[1]
P501 Dispose of contents/container to ...[1]

Experimental Protocols
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The GHS classification is determined based on experimental data. While specific experimental
protocols for 3-Methyl-2-hexanol are not detailed in the readily available public information,
the classification into the categories mentioned above is based on standardized tests
recognized by regulatory bodies. These typically include:

» Skin Irritation/Corrosion: Tests, often using in vitro or in vivo models, to assess the potential
of a substance to cause reversible or irreversible skin damage.

o Serious Eye Damage/Irritation: Studies to evaluate the potential for a substance to cause
tissue damage in the eye or serious physical decay of vision.

o Specific Target Organ Toxicity (Single Exposure): Assessments, which may involve animal
studies, to determine if a single exposure to the substance can cause specific, non-lethal,
reversible or irreversible toxic effects on target organs.

GHS Hazard Communication Workflow

The following diagram illustrates the logical flow from hazard identification to the
communication of those hazards on a chemical label.
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Caption: GHS Classification Workflow for 3-Methyl-2-hexanol.

This guide summarizes the essential GHS classification information for 3-Methyl-2-hexanol,
providing a foundation for its safe handling and use in a professional research and
development setting. For detailed safety protocols, always refer to the substance's specific
Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylhexan-2-ol
https://wap.guidechem.com/encyclopedia/3-methyl-2-hexanol-dic122578.html
https://www.benchchem.com/product/b1265668#ghs-classification-of-3-methyl-2-hexanol
https://www.benchchem.com/product/b1265668#ghs-classification-of-3-methyl-2-hexanol
https://www.benchchem.com/product/b1265668#ghs-classification-of-3-methyl-2-hexanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265668?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

